Cas no 2229089-69-2 (2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol
• CAS No: 2229089-69-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5967252
• PubChem ID: 165757366
• Update Time: 2025-06-11

2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol
• EN300-1805443
• [2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropyl]methanol
• 2229089-69-2

• Inchi： 1S/C14H18N2O/c1-13(2)8-14(13,9-17)12-10-6-4-5-7-11(10)16(3)15-12/h4-7,17H,8-9H2,1-3H3
• InChI Key： HEYVNCSQGGUISR-UHFFFAOYSA-N
• SMILES： OCC1(C2C3C=CC=CC=3N(C)N=2)CC1(C)C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2229089-69-2 and Product Name: 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol

Compound with the CAS number 2229089-69-2 and the product name 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a cyclopropylmethanol moiety, which is flanked by a dimethyl group and an indazolyl ring substituted with a methyl group. Such structural motifs are often associated with enhanced binding affinity and selectivity, making this compound a promising candidate for further investigation.

The indazolyl moiety is particularly noteworthy, as it is a well-documented pharmacophore in various drug candidates. Indazoles have been extensively studied for their role in modulating biological pathways, particularly those involving kinases and other enzyme targets. The presence of the 1-methyl-1H-indazol-3-yl substituent in this compound suggests potential interactions with biological targets that may be mediated through hydrogen bonding or hydrophobic interactions. These interactions are critical for the development of small molecule inhibitors that can effectively modulate disease-related pathways.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutics. The cyclopropylmethanol group in this compound adds an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the molecule. This structural feature is particularly relevant in the context of oral bioavailability, where optimal pharmacokinetic profiles are essential for clinical efficacy. The dimethyl substitution at the 2-position further enhances the lipophilicity of the molecule, which may be advantageous for crossing biological membranes.

One of the most exciting aspects of this compound is its potential application in targeting proteins involved in cancer metabolism. Emerging evidence suggests that many cancer cells rely on altered metabolic pathways to sustain their growth and survival. Compounds that can selectively inhibit these pathways offer a promising strategy for developing targeted therapies. The indazolyl ring, in particular, has been shown to interact with ATP-binding sites of kinases, which are often overexpressed in cancer cells. This interaction can lead to downstream effects that inhibit tumor proliferation and promote apoptosis.

In addition to its potential anticancer applications, 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol may also have relevance in other therapeutic areas. For instance, studies have indicated that indazole derivatives can modulate inflammatory responses by interacting with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). These receptors play a crucial role in regulating processes such as lipid metabolism, insulin sensitivity, and inflammation. By targeting these pathways, compounds like 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol could offer therapeutic benefits beyond oncology.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The integration of multiple functional groups into a single molecular framework requires careful planning and execution to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex indazolyl scaffold. These methods allow for precise control over regioselectivity and stereochemistry, which are critical factors in determining the biological activity of the final product.

Efforts are currently underway to evaluate the pharmacological properties of this compound using both computational modeling and experimental assays. Computational studies can provide insights into potential binding modes and affinity interactions with biological targets, while experimental assays offer empirical data on efficacy and selectivity. Such combined approaches are essential for optimizing lead compounds into viable drug candidates.

The development of novel therapeutics is often hindered by challenges related to drug resistance and off-target effects. However, compounds like 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol offer a ray of hope by introducing new structural motifs that may circumvent existing resistance mechanisms. By targeting understudied pathways or employing unique interaction modalities, these compounds have the potential to address unmet medical needs.

In conclusion,2229089-69-2 and its corresponding product name,2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropylmethanol, represent a compelling example of how innovative molecular design can lead to breakthroughs in pharmaceutical chemistry. The unique structural features of this compound position it as a promising candidate for further development into novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.